Cas no 2549021-43-2 (4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine)

• Product Name: 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine
• CAS No: 2549021-43-2
• MF: C₁₇H₂₂BrN₅
• MW: 376.294082164764
• CID: 5313023
• PubChem ID: 154883035
• Update Time: 2025-06-08

4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2549021-43-2
• F6619-4723
• AKOS040709144
• 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine
• 4-[4-[(2-Bromophenyl)methyl]-1-piperazinyl]-N,N-dimethyl-2-pyrimidinamine

• Inchi： 1S/C17H22BrN5/c1-21(2)17-19-8-7-16(20-17)23-11-9-22(10-12-23)13-14-5-3-4-6-15(14)18/h3-8H,9-13H2,1-2H3
• InChI Key： GDOMENYOVXIFMW-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=CC(N2CCN(CC3=CC=CC=C3Br)CC2)=N1

Computed Properties

• Exact Mass: 375.10586g/mol
• Monoisotopic Mass: 375.10586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.0±55.0 °C(Predicted)
• pka: 8.60±0.10(Predicted)

Additional information on 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine

Introduction to 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine (CAS No. 2549021-43-2)

4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2549021-43-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural framework of this compound incorporates a pyrimidine core, which is a common motif in many bioactive molecules, coupled with a piperazine moiety and a 2-bromophenylmethyl substituent. These structural features contribute to its unique chemical and pharmacological properties, positioning it as a valuable scaffold for drug discovery efforts.

The pyrimidine ring in 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine is a key pharmacophore that interacts with various biological targets. Pyrimidine derivatives are well-documented for their role in inhibiting enzymes and receptors involved in critical cellular processes. The presence of the piperazine group further enhances the compound's potential by providing a secondary amine that can engage in hydrogen bonding or ionic interactions with biological targets. Additionally, the 2-bromophenylmethyl substituent introduces a lipophilic region that can modulate membrane permeability and binding affinity, making it an attractive feature for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds like 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine in developing next-generation therapeutics. The combination of the pyrimidine, piperazine, and bromophenylmethyl groups creates a versatile platform that can be modified to target multiple disease pathways simultaneously. This approach is particularly relevant in the treatment of complex disorders where polypharmacology plays a crucial role. For instance, studies have shown that compounds with similar structural motifs can exhibit anti-inflammatory, antiviral, and anticancer properties, depending on the specific substitutions and modifications.

In the context of current research, 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine has been investigated for its potential as an intermediate in synthesizing novel drug candidates. The bromine atom on the phenyl ring provides a reactive site for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow chemists to introduce diverse aryl groups or heterocycles, thereby expanding the chemical space available for drug discovery. Moreover, the dimethylamino group on the pyrimidine ring can be modified to enhance solubility or metabolic stability, which are critical factors in drug development.

The pharmacological profile of 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine has been explored through both computational modeling and experimental assays. Computational studies have predicted its binding affinity to various protein targets, including kinases and G protein-coupled receptors (GPCRs). These predictions are supported by experimental data from high-throughput screening (HTS) campaigns, which have identified derivatives of this compound as potent inhibitors of disease-relevant enzymes. For example, preliminary studies suggest that certain analogs may inhibit tyrosine kinases involved in cancer progression or modulate GPCRs implicated in neurological disorders.

The synthesis of 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-am ine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the piperazine moiety onto the pyrimidine core, followed by alkylation to attach the 2-bromophenylmethyl group. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluations. Advances in catalytic methods have further streamlined these synthetic routes, reducing reaction times and minimizing waste generation—a critical consideration in sustainable chemistry practices.

The biological activity of 4-{4-[ (2-bromophenyl)methyl] piperazin -1 - yl } - N , N - dim eth ylpy rim idin - 2 - am ine has been correlated with its structural features using structure-based drug design (SBDD) approaches. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how this compound interacts with its targets at the molecular level. These structural insights have guided medicinal chemists in designing analogs with improved potency and selectivity. For instance, modifications to the substitution pattern on the pyrimidine ring have been shown to enhance binding affinity while reducing off-target effects.

Future directions for research on 4-{4-[ ( 2 - brom ophen ylm eth yl ) p ip er azin -1 - yl ] } - N , N - dim eth ylpy rim idin - 2 - am ine include exploring its potential as an antiviral agent against emerging pathogens. The growing threat of antibiotic-resistant bacteria and viral pandemics underscores the need for novel therapeutic strategies. Preliminary data suggest that derivatives of this compound may interfere with viral replication mechanisms by inhibiting essential enzymes or disrupting host-pathogen interactions. Further preclinical studies are warranted to validate these findings and establish their clinical relevance.

The versatility of 4-{4-[ ( 2 - brom ophen ylm eth yl ) p ip er azin -1 - yl ] } - N , N - dim eth ylpy rim idin - 2 - am ine as a pharmacological scaffold also extends to its potential use in personalized medicine applications. By leveraging genomics and proteomics data, researchers can identify patients who are most likely to benefit from treatments involving this compound or its derivatives. This approach aligns with broader trends in precision medicine where therapies are tailored to individual genetic profiles rather than population-based guidelines.

In conclusion, 4-{ [ ( 2 - brom ophen ylm eth yl ) p ip er azin -1 - yl ] } N , N dim eth ylpy rim idin - 22 am ine (CAS No. 25490 21 43 22) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activity . The combination of computational modeling , experimental assays , and synthetic chemistry techniques continues to unlock new possibilities for developing innovative therapeutics based on this scaffold . As research progresses , it is likely that additional applications will emerge , further solidifying its importance as a valuable tool in modern drug discovery efforts .